Cas no 875125-89-6 (Pentanoic acid,2-(hydroxymethyl)-, (2S)-)

Pentanoic acid,2-(hydroxymethyl)-, (2S)- structure
875125-89-6 structure
Product Name:Pentanoic acid,2-(hydroxymethyl)-, (2S)-
CAS No:875125-89-6
MF:C6H12O3
MW:132.157682418823
CID:709774
PubChem ID:27282272
Update Time:2025-04-19

Pentanoic acid,2-(hydroxymethyl)-, (2S)- Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid,2-(hydroxymethyl)-, (2S)-
    • (2S)-2-(hydroxymethyl)pentanoic acid
    • (S)-2-HYDROXYMETHYL-PENTANOIC ACID
    • Pentanoic acid,2-(hydroxymethyl)-,(2S)
    • 875125-89-6
    • DTXSID20650723
    • SCHEMBL6657344
    • Inchi： 1S/C6H12O3/c1-2-3-5(4-7)6(8)9/h5,7H,2-4H2,1H3,(H,8,9)/t5-/m0/s1
    • InChI Key： HPVOTSMEHLZBJY-YFKPBYRVSA-N
    • SMILES： OC[C@@H](C(=O)O)CCC

Computed Properties

  • Exact Mass: 132.07900
  • Monoisotopic Mass: 132.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 90.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53000
  • LogP: 0.47960

Pentanoic acid,2-(hydroxymethyl)-, (2S)- Customs Data

  • HS CODE：2918199090
  • Customs Data：

    China Customs Code:

    2918199090

    Overview:

    HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

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